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Compound of Interest

Compound Name: N-Boc-dolaproine

Cat. No.: B15608069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Boc-dolaproine is a key chiral building block used in the synthesis of complex

pharmaceutical compounds, notably as a component of the potent antineoplastic agent

dolastatin 10.[1][2] As with any specialized chemical reagent, a thorough understanding of its

properties and associated hazards is paramount for ensuring laboratory safety and

experimental integrity. This technical guide provides an in-depth overview of the safety and

handling precautions for N-Boc-dolaproine, compiled from available safety data sheets and

chemical property databases.

Hazard Identification and Classification
N-Boc-dolaproine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[3][4] The primary hazards

associated with this compound are:

Acute Oral Toxicity: Harmful if swallowed.[3]

Skin Corrosion/Irritation: Causes skin irritation.[3][4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4]

GHS Pictogram:
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alt text

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of N-Boc-dolaproine is

essential for its proper handling and storage.
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Property Value Source(s)

Molecular Formula C₁₄H₂₅NO₅ [1][4][5]

Molecular Weight 287.35 g/mol [1][4][5]

Appearance
Solid or light yellow oily

substance

Purity ≥95% - 98% [2]

Boiling Point 397.8 ± 17.0 °C (Predicted) [6]

Density 1.133 ± 0.06 g/cm³ (Predicted) [2][6]

pKa 4.27 ± 0.11 (Predicted) [2][6]

Storage Temperature

2-8°C or 4°C, stored under

nitrogen. Some sources also

recommend refrigerator

temperatures.

[2][3]

Solvent Storage

In solvent: -80°C for 6 months;

-20°C for 1 month (stored

under nitrogen).

[3][7]

Exposure Controls and Personal Protection
To minimize the risk of exposure, the following engineering controls and personal protective

equipment (PPE) should be utilized when handling N-Boc-dolaproine.
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Control Parameter Recommendation Source(s)

Engineering Controls

Use only in a well-ventilated

area, preferably in a chemical

fume hood. Ensure accessible

safety shower and eye wash

station.

[3]

Eye/Face Protection
Wear chemical safety goggles

or a face shield.
[3]

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber). Wear a lab coat

or other protective clothing.

[3]

Respiratory Protection

If dust or aerosols are

generated, use a NIOSH-

approved respirator. Avoid

breathing dust, fumes, gas,

mist, vapors, or spray.

[3]

Hand Hygiene
Wash hands thoroughly after

handling.
[3]

General Hygiene
Do not eat, drink, or smoke

when using this product.
[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of N-Boc-
dolaproine and ensuring the safety of laboratory personnel.
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Aspect Guideline Source(s)

Safe Handling

Avoid contact with skin, eyes,

and clothing. Avoid inhalation

of dust or vapors. Prevent the

formation of dust and aerosols.

Open under nitrogen,

especially if the material is

noted to be hygroscopic.

[3][8]

Storage

Keep the container tightly

sealed in a cool, well-

ventilated area. Store locked

up. Protect from direct sunlight

and sources of ignition.

Recommended storage at 4°C

under nitrogen.

[3][9]

Incompatibilities

No specific data on

incompatibilities is available.

As a precaution, avoid strong

oxidizing agents.

Shipping

Typically shipped at room

temperature for short durations

(less than 2 weeks). Some

suppliers may use cold-chain

transportation.

[3][9][10]

First Aid Measures
In the event of exposure to N-Boc-dolaproine, the following first aid measures should be taken

immediately.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

artificial respiration. Seek

immediate medical attention.

[3]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing and shoes. Seek

medical attention. Wash

contaminated clothing before

reuse.

[3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3]

Accidental Release Measures
In the case of a spill, it is crucial to follow a clear and systematic procedure to contain and

clean up the material safely.
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPERemove ignition sources

Contain the spill with inert material
(e.g., sand, vermiculite)

Collect spilled material into a
sealed container for disposal

Decontaminate the spill area
with a suitable solvent

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.
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Toxicological Information
Detailed toxicological studies for N-Boc-dolaproine are not readily available in the public

domain. The hazard classifications are based on the potential for irritation and acute toxicity

from structurally related compounds and computational predictions.

Toxicity Metric Value Source(s)

Acute Oral Harmful (H302) [3]

LD50 Oral No data available [3]

LD50 Dermal No data available [3]

LC50 Inhalation No data available [3]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.[3]

Conditions to Avoid: Direct sunlight, heat, and sources of ignition.[3]

Hazardous Decomposition Products: No data available.

Conclusion
N-Boc-dolaproine is a valuable reagent in pharmaceutical research and development. While it

presents moderate health hazards, these risks can be effectively managed through the diligent

application of the safety protocols and handling procedures outlined in this guide. Researchers,

scientists, and drug development professionals must familiarize themselves with this

information and the relevant Safety Data Sheet (SDS) before working with this compound to

ensure a safe and controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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